Cas no 1188151-38-3 ((6-Chloro-2,3-dihydro-1H-inden-1-yl)methanol)

(6-Chloro-2,3-dihydro-1H-inden-1-yl)methanol structure
1188151-38-3 structure
Product Name:(6-Chloro-2,3-dihydro-1H-inden-1-yl)methanol
CAS No:1188151-38-3
MF:C10H11ClO
MW:182.646742105484
CID:1091794
PubChem ID:72710410
Update Time:2025-04-20

(6-Chloro-2,3-dihydro-1H-inden-1-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (6-Chloro-2,3-dihydro-1H-inden-1-yl)methanol
    • SCHEMBL20187509
    • 1188151-38-3
    • Inchi: 1S/C10H11ClO/c11-9-4-3-7-1-2-8(6-12)10(7)5-9/h3-5,8,12H,1-2,6H2
    • InChI Key: WZBSGHXIBKAXTD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C(CO)CC2

Computed Properties

  • Exact Mass: 182.0498427g/mol
  • Monoisotopic Mass: 182.0498427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 20.2Ų

(6-Chloro-2,3-dihydro-1H-inden-1-yl)methanol Pricemore >>

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